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Compound of Interest

Compound Name:
6-bromo-N,N-dimethylpyridin-2-

amine

Cat. No.: B173428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 6-bromo-N,N-dimethylpyridin-2-amine (CAS No. 112575-13-0). The

information is compiled from available safety data sheets and general safe handling practices

for pyridine derivatives. This document is intended for use by trained professionals in a

laboratory or research setting.

Chemical Identification and Properties
While specific experimental data for 6-bromo-N,N-dimethylpyridin-2-amine is limited, the

following tables summarize its known identifiers and physical and chemical properties. Data for

the closely related isomer, 5-bromo-N,N-dimethylpyridin-2-amine, is provided for reference and

should be used as an estimation with caution.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 6-bromo-N,N-dimethylpyridin-2-amine

CAS Number 112575-13-0[1][2]

Molecular Formula C₇H₉BrN₂[1][2]

Molecular Weight 201.07 g/mol [1]

SMILES CN(C)c1cccc(Br)n1[3]

InChI Key MIOQBSPUPLFYHC-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value Notes

Physical Form
Reported as both liquid and

solid[3]

Conflicting data exists. Handle

as a potential solid or liquid.

Melting Point 41-44 °C
Data for 5-bromo-N,N-

dimethylpyridin-2-amine

Boiling Point 253.5 °C at 760 mmHg
Data for 5-bromo-N,N-

dimethylpyridin-2-amine

Storage Temperature
Room temperature, under inert

atmosphere

Store in a dry, well-ventilated

area.[4]

Hazard Identification and GHS Classification
6-bromo-N,N-dimethylpyridin-2-amine is classified as harmful if swallowed. As with many

halogenated pyridine derivatives, it should be handled with care, assuming it may cause skin,

eye, and respiratory irritation.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Not Classified

H315: Causes skin irritation

(Assumed based on related

compounds)

Serious Eye Damage/Irritation Not Classified

H319: Causes serious eye

irritation (Assumed based on

related compounds)

Specific target organ toxicity —

single exposure
Not Classified

H335: May cause respiratory

irritation (Assumed based on

related compounds)

GHS Pictogram:

alt text

Signal Word: Warning[3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict safety protocols is essential when working with 6-bromo-N,N-
dimethylpyridin-2-amine. The following sections detail the recommended procedures for

handling, storage, and emergencies.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this compound to ensure the

appropriate level of protection.
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Personal Protective Equipment (PPE) Protocol

Initiate Handling
Procedure Wear appropriate PPE

Chemical safety goggles
or face shield

Eye Protection

Nitrile or other
resistant gloves

Hand Protection

Laboratory coatBody Protection

Work in a certified
chemical fume hoodRespiratory Protection

Proceed with
Experiment

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow.

Handling and Storage
Proper handling and storage are crucial to prevent exposure and maintain the chemical's

integrity.

Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[5] Avoid

contact with skin, eyes, and clothing.[5] Do not breathe dust or vapors. Wash hands

thoroughly after handling.[4]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[4] Store at room

temperature under an inert atmosphere.

First Aid Measures
In the event of exposure, immediate action is required.
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First Aid Emergency Protocol

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention.

Wash with soap and
plenty of water for 15 mins.

Seek medical attention.

Rinse with water for 15 mins.
Seek medical attention.

Rinse mouth.
Call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Spill Response
In case of a spill, follow these steps to ensure safety and proper cleanup.
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Chemical Spill Response Workflow

Spill Detected

Evacuate non-essential
personnel

Ensure adequate
ventilation

Absorb with inert material
(e.g., sand, vermiculite)

Collect into a sealed
container for disposal

Decontaminate spill area

Dispose of as
hazardous waste

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a chemical spill.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: The nature of decomposition products is not fully known.[4]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not allow the product to enter drains.[4] Waste should be handled by a licensed

disposal company.

Toxicological Information
The toxicological properties of 6-bromo-N,N-dimethylpyridin-2-amine have not been

thoroughly investigated.[4] It is classified as harmful if swallowed.[3] Based on related

compounds, it may cause skin, eye, and respiratory system irritation. No quantitative data such

as LD50 values are available for this specific compound. It is not listed as a known or

anticipated carcinogen by IARC, NTP, or OSHA.[4]

Disclaimer
This document is intended as a guide for trained professionals and should not be considered a

substitute for a comprehensive safety data sheet (SDS) or a formal risk assessment. Always

consult the most current SDS from the supplier before handling this chemical. All users are

responsible for ensuring their own safety and the safety of others in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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